Cas no 30979-83-0 (5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid)

• Product Name: 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid
• CAS No: 30979-83-0
• MF: C₉H₅NOS
• MW: 175.207100629807
• CID: 916289
• PubChem ID: 57377058
• Update Time: 2025-06-14

5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Cyanothiophen-2-yl)-furan-
• 5-(furan-2-yl)thiophene-2-carbonitrile
• 5-(5-CYANOTHIOPHEN-2-YL)-FURAN
• 5'-methyl-(2,2'-bithiophene)-5-carboxylic acid
• 5'-Methyl-[2,2']bithienyl-5-carbonsaeure
• 5'-methyl-[2,2']bithienyl-5-carboxylic acid
• 5-Methyl-2,2'-bi-thiophenyl-5'-carbonsaeure
• 30979-83-0
• G44770
• DTXSID90725331
• 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid

• Inchi： 1S/C9H5NOS/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-5H
• InChI Key： NUSRIPBUBVAJPM-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1=CC=CO1

Computed Properties

• Exact Mass: 175.00900
• Monoisotopic Mass: 175.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 390.0±42.0 °C at 760 mmHg
• Flash Point: 189.7±27.9 °C
• PSA: 65.17000
• LogP: 2.87978
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid

Research Brief on 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid (CAS: 30979-83-0) in Chemical Biology and Pharmaceutical Applications

5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid (CAS: 30979-83-0) is a structurally unique thiophene-based carboxylic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bithiophene core with a methyl substitution and terminal carboxylic acid functionality, serves as a versatile building block in medicinal chemistry and materials science. Recent studies have highlighted its potential as a pharmacophore in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzymatic pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid as a scaffold for developing novel kinase inhibitors. The research team demonstrated that derivatives of this compound exhibited selective inhibition against cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. Molecular docking studies revealed that the bithiophene moiety facilitates optimal binding to the ATP-binding pocket, while the carboxylic acid group forms critical hydrogen bonds with key amino acid residues. These findings suggest promising applications in oncology drug development, particularly for CDK4/6-dependent cancers.

In materials science applications, researchers have investigated 30979-83-0 as a precursor for organic electronic materials. A 2024 Advanced Materials publication reported that polymerization of this monomer yields conjugated polymers with exceptional charge transport properties. The methyl group at the 5-position of the thiophene ring was found to enhance molecular packing in the solid state, leading to improved hole mobility (μh > 0.5 cm² V⁻¹ s⁻¹). These properties make it particularly suitable for organic thin-film transistors and photovoltaic applications, with power conversion efficiencies exceeding 8% in bulk heterojunction solar cells when blended with appropriate acceptors.

The synthetic accessibility of 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid has been significantly improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a continuous-flow synthesis approach that achieves 85% yield with excellent purity (>99%) at gram scale. This green chemistry approach utilizes catalytic C-H activation and minimizes solvent waste, addressing previous scalability challenges associated with traditional cross-coupling methods. The availability of high-purity material through this improved synthesis has accelerated structure-activity relationship studies in multiple drug discovery programs.

Emerging research has also explored the compound's potential in chemical biology probes. A recent ACS Chemical Biology study (2024) demonstrated that fluorescently labeled derivatives of 30979-83-0 can serve as turn-on sensors for zinc ions in live cells, with a 15-fold fluorescence enhancement upon zinc binding. The thiophene backbone provides excellent photostability, while the carboxylic acid allows for straightforward conjugation to biomolecules. This dual functionality makes it particularly valuable for developing new tools in metallobiology research and diagnostic applications.

In conclusion, 5-(5-methylthiophen-2-yl)thiophene-2-carboxylic Acid (30979-83-0) represents a multifunctional chemical entity with diverse applications spanning pharmaceutical development, materials science, and chemical biology. The recent advances in its synthetic accessibility, coupled with growing understanding of its structure-property relationships, position this compound as a valuable asset in interdisciplinary research. Future directions likely include optimization of its pharmacokinetic properties for therapeutic applications and further exploration of its electronic characteristics for advanced materials development.